Cas no 129309-09-7 (1-Benzyl-5-chloro-1H-imidazole hydrochloride)

• Product Name: 1-Benzyl-5-chloro-1H-imidazole hydrochloride
• CAS No: 129309-09-7
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• CID: 3167116
• PubChem ID: 84819529
• Update Time: 2025-06-14

1-Benzyl-5-chloro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-chloro-1H-imidazolehydrochloride
• 1-Benzyl-5-chloro-1H-imidazole hydrochloride
• 129309-09-7

• Inchi： 1S/C10H9ClN2.ClH/c11-10-6-12-8-13(10)7-9-4-2-1-3-5-9;/h1-6,8H,7H2;1H
• InChI Key： GKOQCCAEMUVUQR-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN1CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 228.0221037Da
• Monoisotopic Mass: 228.0221037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Benzyl-5-chloro-1H-imidazole hydrochloride

Research Brief on 1-Benzyl-5-chloro-1H-imidazole hydrochloride (CAS: 129309-09-7): Recent Advances and Applications

1-Benzyl-5-chloro-1H-imidazole hydrochloride (CAS: 129309-09-7) is a chemically synthesized imidazole derivative that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a versatile scaffold for designing novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory applications. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical implications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 1-Benzyl-5-chloro-1H-imidazole hydrochloride against a panel of drug-resistant bacterial strains. The results demonstrated potent inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways, making it a promising candidate for further development as an antibacterial agent.

In the context of cancer research, a recent preclinical study evaluated the anticancer potential of 1-Benzyl-5-chloro-1H-imidazole hydrochloride in various human cancer cell lines. The compound exhibited selective cytotoxicity against breast cancer (MCF-7) and colorectal cancer (HCT-116) cells, with IC50 values of 5.8 µM and 7.2 µM, respectively. Mechanistic studies revealed that the compound induces apoptosis through the intrinsic mitochondrial pathway, characterized by activation of caspase-9 and cleavage of poly(ADP-ribose) polymerase (PARP). These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Another area of active research involves the compound's anti-inflammatory properties. A 2024 study published in European Journal of Pharmacology demonstrated that 1-Benzyl-5-chloro-1H-imidazole hydrochloride significantly reduces the production of pro-inflammatory cytokines, including TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The compound was found to inhibit the NF-κB signaling pathway, which plays a central role in inflammatory responses. This suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a structural perspective, recent computational studies have provided insights into the molecular interactions of 1-Benzyl-5-chloro-1H-imidazole hydrochloride with various biological targets. Molecular docking simulations have identified potential binding sites on bacterial DNA gyrase and human cyclooxygenase-2 (COX-2), supporting the observed antimicrobial and anti-inflammatory activities. These computational findings are guiding the design of more potent analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 1-Benzyl-5-chloro-1H-imidazole hydrochloride as a therapeutic agent. Current research is focusing on improving its solubility and bioavailability through formulation strategies and structural modifications. Recent pharmacokinetic studies in animal models have reported moderate oral bioavailability (approximately 35%), indicating the need for further optimization of the compound's drug-like properties.

In conclusion, 1-Benzyl-5-chloro-1H-imidazole hydrochloride (CAS: 129309-09-7) represents a multifunctional chemical entity with diverse pharmacological potential. The latest research highlights its applications across multiple therapeutic areas, supported by robust mechanistic studies. Future directions include the development of derivatives with enhanced potency and drug-like properties, as well as more comprehensive preclinical evaluation to assess its therapeutic potential in various disease models. This compound continues to be an important focus of research in the chemical biology and pharmaceutical sciences community.